Cas no 858269-17-7 (6-methyl-2-phenylpyrimidine-4-carboxylic acid)

• Product Name: 6-methyl-2-phenylpyrimidine-4-carboxylic acid
• CAS No: 858269-17-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5687602
• PubChem ID: 32798488
• Update Time: 2025-10-24

6-methyl-2-phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2577413
• 6-methyl-2-phenylpyrimidine-4-carboxylicacid
• EN300-88866
• 6-methyl-2-phenylpyrimidine-4-carboxylic acid
• CS-0290640
• 858269-17-7
• 4-Pyrimidinecarboxylic acid, 6-methyl-2-phenyl-
• MFCD11936835
• AKOS010127131

• Inchi： 1S/C12H10N2O2/c1-8-7-10(12(15)16)14-11(13-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16)
• InChI Key： DJVHXKJVCPEITG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Melting Point: 112 °C (decomp)
• Boiling Point: 310.8±35.0 °C(Predicted)
• pka: 2.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-methyl-2-phenylpyrimidine-4-carboxylic acid

Introduction to 6-methyl-2-phenylpyrimidine-4-carboxylic acid (CAS No. 858269-17-7)

6-methyl-2-phenylpyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 858269-17-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of 6-methyl-2-phenylpyrimidine-4-carboxylic acid, particularly its aromatic ring system and carboxylic acid functionality, make it a versatile scaffold for drug discovery and development.

The compound's molecular structure consists of a pyrimidine core substituted with a methyl group at the 6-position and a phenyl ring at the 2-position, in addition to a carboxylic acid group at the 4-position. This specific arrangement imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the carboxylic acid moiety further enhances its potential as a pharmacophore, facilitating hydrogen bonding and other forms of molecular recognition essential for drug design.

In recent years, there has been growing interest in 6-methyl-2-phenylpyrimidine-4-carboxylic acid due to its promising role in the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of various disease-related targets. For instance, studies have highlighted its utility in synthesizing compounds that modulate kinases, which are key enzymes involved in signal transduction pathways implicated in cancer and inflammatory diseases. The phenylpyrimidine scaffold has demonstrated binding affinity to ATP-binding sites of kinases, making it a valuable starting point for structure-based drug design.

Moreover, the carboxylic acid group in 6-methyl-2-phenylpyrimidine-4-carboxylic acid allows for further functionalization through esterification or amidation, expanding its chemical diversity and therapeutic potential. These modifications can fine-tune the pharmacokinetic properties of derived compounds, such as their solubility, stability, and metabolic clearance. Such adaptability has made this compound an attractive candidate for preclinical studies aimed at identifying lead candidates for clinical trials.

Advances in computational chemistry have also contributed to the exploration of 6-methyl-2-phenylpyrimidine-4-carboxylic acid. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions between this compound and biological targets with high precision. These computational approaches have accelerated the drug discovery process by identifying promising candidates that warrant experimental validation. The integration of machine learning algorithms has further enhanced predictive capabilities, allowing for more efficient screening of derivatives with optimized pharmacological profiles.

The synthesis of 6-methyl-2-phenylpyrimidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these processes.

In academic research, 6-methyl-2-phenylpyrimidine-4-carboxylic acid has been employed as a building block for exploring novel chemical entities with potential therapeutic applications. Its structural motif has inspired the development of libraries of derivatives that are screened for biological activity using high-throughput screening (HTS) platforms. Such HTS campaigns have led to the identification of compounds with efficacy against various diseases, including oncological disorders and neurodegenerative conditions.

The pharmaceutical industry has also recognized the significance of 6-methyl-2-phenylpyrimidine-4-carboxylic acid as an intermediate in drug development pipelines. Several biotech companies have incorporated this compound into their research programs to discover next-generation therapeutics. Collaborative efforts between academia and industry have fostered innovation by combining experimental expertise with computational insights to accelerate the translation of laboratory findings into clinical candidates.

Looking ahead, the future prospects for 6-methyl-2-phenylpyrimidine-4-carboxylic acid appear promising as new methodologies emerge in synthetic chemistry and drug discovery. Continued exploration of its derivatives will likely uncover additional therapeutic applications, further solidifying its role as a cornerstone in medicinal chemistry research. The compound's versatility and well-documented biological relevance ensure its continued relevance in both academic and industrial settings.